Cas no 2090418-84-9 (3-(Allyloxy)-4-methylthiophene-2-carboxylic acid)

• Product Name: 3-(Allyloxy)-4-methylthiophene-2-carboxylic acid
• CAS No: 2090418-84-9
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 4774837
• Update Time: 2025-08-05

3-(Allyloxy)-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(allyloxy)-4-methylthiophene-2-carboxylic acid
• 3-(Allyloxy)-4-methylthiophene-2-carboxylic acid

• Inchi： 1S/C9H10O3S/c1-3-4-12-7-6(2)5-13-8(7)9(10)11/h3,5H,1,4H2,2H3,(H,10,11)
• InChI Key： DOIBLZFNZQFWPZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)O)OCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8

Additional information on 3-(Allyloxy)-4-methylthiophene-2-carboxylic acid

Recent Advances in the Application of 3-(Allyloxy)-4-methylthiophene-2-carboxylic Acid (CAS: 2090418-84-9) in Chemical Biology and Pharmaceutical Research

3-(Allyloxy)-4-methylthiophene-2-carboxylic acid (CAS: 2090418-84-9) has emerged as a promising building block in medicinal chemistry and chemical biology due to its unique structural features and versatile reactivity. This heterocyclic compound, featuring a thiophene core with carboxylic acid and allyloxy functional groups, has recently gained attention in the development of novel bioactive molecules. Recent studies have explored its potential as a key intermediate in the synthesis of small-molecule inhibitors, particularly targeting protein-protein interactions and enzymatic activities involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2090418-84-9 as a precursor for developing allosteric modulators of kinase enzymes. The allyloxy group's orthogonal reactivity allowed for efficient diversification through click chemistry approaches, enabling rapid generation of compound libraries. The resulting derivatives showed promising activity against several cancer-related kinases, with lead compounds exhibiting IC50 values in the low micromolar range. Importantly, these molecules displayed excellent selectivity profiles, attributed to the unique spatial arrangement conferred by the thiophene scaffold.

Another significant application was reported in ACS Chemical Biology, where 3-(Allyloxy)-4-methylthiophene-2-carboxylic acid served as a crucial component in designing covalent inhibitors of inflammatory targets. The research team utilized the carboxylic acid moiety for targeted interactions with active site residues, while the allyloxy group enabled subsequent functionalization with warheads for covalent modification. This dual approach resulted in compounds with improved binding kinetics and prolonged target engagement, as demonstrated by surface plasmon resonance studies and cellular assays.

The compound's photophysical properties have also been exploited in chemical biology applications. A recent Nature Communications paper described its incorporation into fluorescent probes for monitoring enzymatic activity in live cells. The methylthiophene core provided an optimal balance between fluorescence quantum yield and environmental sensitivity, allowing real-time visualization of target enzyme activity with minimal background interference. This application highlights the molecule's versatility beyond traditional medicinal chemistry roles.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access 2090418-84-9 and its derivatives. A 2024 Organic Letters publication detailed a novel metal-catalyzed cross-coupling approach that significantly improved the yield and scalability of the synthesis. The protocol featured mild reaction conditions and excellent functional group tolerance, making it particularly valuable for pharmaceutical applications where purity and scalability are critical considerations.

Looking forward, the unique combination of reactivity and structural features in 3-(Allyloxy)-4-methylthiophene-2-carboxylic acid positions it as a valuable scaffold for addressing emerging challenges in drug discovery. Current research directions include its application in PROTAC design, where the compound's bifunctional nature could facilitate optimal linker geometry, and in covalent fragment-based drug discovery, where its moderate reactivity profile may offer advantages in screening campaigns. As these investigations progress, we anticipate seeing more therapeutic candidates derived from this versatile building block entering preclinical development.